Cas no 851080-21-2 (5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)
5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
- (E)-N-(6-acetamido-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-bromothiophene-2-carboxamide
- 5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
- SR-01000007465-1
- HMS1419B21
- IDI1_019183
- N-(6-acetamido-3-methyl-1,3-benzothiazol-2-ylidene)-5-bromothiophene-2-carboxamide
- AKOS024586098
- SR-01000007465
- IFLab2_000157
- IFLab1_002507
- F0600-0390
- 851080-21-2
-
- Inchi: 1S/C15H12BrN3O2S2/c1-8(20)17-9-3-4-10-12(7-9)23-15(19(10)2)18-14(21)11-5-6-13(16)22-11/h3-7H,1-2H3,(H,17,20)/b18-15-
- InChI Key: UDGPIDJXYJFOFD-SDXDJHTJSA-N
- SMILES: BrC1=CC=C(C(/N=C2/N(C)C3C=CC(=CC=3S/2)NC(C)=O)=O)S1
Computed Properties
- Exact Mass: 408.95543g/mol
- Monoisotopic Mass: 408.95543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 115Ų
5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0600-0390-2μmol |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-5μmol |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-10μmol |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-20μmol |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-1mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-2mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-3mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-4mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-5mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0600-0390-10mg |
5-bromo-N-[(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide |
851080-21-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
Comprehensive Analysis of 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 851080-21-2)
The compound 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 851080-21-2) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure combines a benzothiazole core with a thiophene-carboxamide moiety, making it a subject of interest for drug discovery and optoelectronic applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and protein-protein interaction disruption.
Recent studies highlight the growing demand for heterocyclic compounds like 851080-21-2 in targeted therapy development. The presence of both bromine and acetamido functional groups enhances its reactivity, allowing for diverse derivatization strategies. This aligns with current trends in fragment-based drug design, where modular building blocks are prioritized for library synthesis. The compound's E-configuration at the imine bond also contributes to its stereospecific interactions with biological targets, a feature increasingly valued in precision medicine approaches.
From a materials science perspective, the conjugated system of 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide exhibits interesting photophysical properties. Its benzothiazole-thiophene hybrid structure shows promise for organic semiconductor applications, particularly in OLED technologies where researchers seek improved electron transport materials. The compound's thermal stability (demonstrated in DSC studies) and solubility profile make it suitable for solution-processed device fabrication.
Synthetic protocols for CAS 851080-21-2 typically involve multi-step sequences starting from 6-amino-3-methyl-2,3-dihydro-1,3-benzothiazol-2-one. Recent optimization efforts focus on atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable production. Analytical characterization via LC-MS and NMR confirms the compound's high purity (>98%), meeting stringent requirements for biological evaluation.
The scientific community has shown particular interest in this molecule's potential structure-activity relationships (SAR). Computational modeling suggests the 5-bromothiophene unit may contribute to enhanced target binding through halogen bonding interactions - a hot topic in contemporary medicinal chemistry. Meanwhile, the dihydrobenzothiazole scaffold is recognized as a privileged structure in drug design, appearing in various FDA-approved therapeutics.
Ongoing research explores 851080-21-2's potential in addressing drug-resistant pathogens and oncology targets. Preliminary screening data indicate moderate activity against certain tyrosine kinases, sparking investigations into its pharmacophore features. The compound's logP value and H-bonding capacity suggest favorable ADME properties, though further in vivo studies are needed to confirm its therapeutic potential.
From a commercial perspective, 5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide remains a high-value research chemical. Suppliers typically offer it in milligram to gram quantities for exploratory studies, with pricing reflecting its complex synthesis. Proper storage under inert atmosphere at -20°C is recommended to maintain stability, as the exocyclic double bond may be sensitive to prolonged light exposure.
Future directions for this compound include exploration as a covalent inhibitor scaffold and development of fluorescent probes based on its intrinsic optical properties. The scientific literature continues to document novel applications of such N-heterocyclic systems, ensuring ongoing interest in CAS 851080-21-2 and its analogs. Researchers are particularly keen to investigate its potential in theranostic applications combining therapeutic and diagnostic capabilities.
851080-21-2 (5-bromo-N-(2E)-6-acetamido-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)